Cas no 1261486-00-3 (5,2',3'-Trifluorobiphenyl-3-carboxaldehyde)

• Product Name: 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde
• CAS No: 1261486-00-3
• MF: C₁₃H₇F₃O
• MW: 236.189294099808
• CID: 4994740
• Update Time: 2025-05-20

5,2',3'-Trifluorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H7F3O/c14-10-5-8(7-17)4-9(6-10)11-2-1-3-12(15)13(11)16/h1-7H
• InChI Key： DNTKSJMWRRFMSB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=C(C=O)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde

Recent Advances in the Study of 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS: 1261486-00-3) in Chemical Biology and Pharmaceutical Research

The compound 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS: 1261486-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde as a versatile intermediate in the synthesis of complex bioactive molecules. Its trifluorinated biphenyl core and aldehyde functional group make it an attractive building block for the development of novel pharmaceuticals, particularly in the areas of oncology and neurodegenerative diseases. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways.

In the context of drug discovery, several research groups have reported the use of 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde as a precursor for the development of kinase inhibitors. The compound's ability to interact with ATP-binding sites of various kinases has been demonstrated through crystallographic studies, providing valuable insights for structure-based drug design. These findings have opened new avenues for the development of targeted therapies with improved selectivity and reduced off-target effects.

Recent pharmacological evaluations have shown promising results for derivatives of 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde in preclinical models. In particular, certain analogs have exhibited potent activity against cancer cell lines while maintaining favorable pharmacokinetic properties. The compound's metabolic stability and blood-brain barrier permeability make it particularly interesting for CNS-targeted drug development.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde and its derivatives. Recent advances in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, facilitating its broader application in medicinal chemistry research.

The safety profile and toxicological characteristics of 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde have been the subject of recent investigations. Preliminary studies suggest that the compound exhibits a favorable safety margin in animal models, though further comprehensive toxicological assessments are warranted before clinical translation.

In conclusion, 5,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS: 1261486-00-3) represents a promising chemical scaffold with diverse applications in pharmaceutical research. The compound's unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for drug discovery and development. Future research directions may focus on expanding its therapeutic applications and optimizing its pharmacological properties for clinical use.